(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-(4-methylsulfonylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H19NO5S/c1-22(18,19)11-6-8-16(9-7-11)15(17)14-10-20-12-4-2-3-5-13(12)21-14/h2-5,11,14H,6-10H2,1H3
• InChI Key: ZNBBDVRUVPPSOY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(CC1)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C15H19NO5S
• Molecular Weight: 325.4 g/mol

Description

The compound (2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone is an organic compound. It has a molecular weight of 292.3303 and a molecular formula of C15H20N2O4.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the reaction conditions. For instance, the presence of the piperidin-1-yl group could potentially undergo reactions with electrophiles.

Scientific Research Applications

Synthesis and Structural Characterization

• Research focuses on synthesizing novel bioactive heterocycles with potential antiproliferative activities. For example, a study on the synthesis and structural exploration of novel heterocycles demonstrated the importance of characterizing compounds using various spectroscopic techniques, crystallizing in specific crystal systems, and the role of inter and intramolecular hydrogen bonds in molecular stability. This approach is crucial for understanding the physical and chemical properties of similar complex molecules (Benaka Prasad et al., 2018).

Antimicrobial and Antioxidant Activities

• Compounds with piperidine and methanone groups have been evaluated for antimicrobial activity, demonstrating the potential for novel therapeutic agents. For instance, new pyridine derivatives showed variable and modest activity against bacteria and fungi, highlighting the potential of structural analogs in antimicrobial research (Patel, Agravat, & Shaikh, 2011).

Material Science Applications

• In material science, research on polybenzimidazoles containing phthalazinone groups for proton exchange membranes in fuel cells underscored the importance of functionalizing polymers for specific technological applications. These materials exhibited excellent thermal stability, low water uptake, and high proton conductivity, essential properties for fuel cell membranes (Liu et al., 2014).

Environmental Applications

• Studies on the removal of organic sulfides using visible light over metal phthalocyanine suggested innovative approaches for deodorization and environmental remediation. This research demonstrated efficient oxidation of sulfides to sulfoxides and sulfones, highlighting the role of photocatalysts in environmental applications (Sun, Xiong, & Xu, 2008).

Novel Oxidation Processes

• Investigation into nonradical oxidation processes activated by benzoquinone revealed new insights into the degradation of pollutants. This study proposed a mechanism involving the formation of singlet oxygen, suggesting alternative pathways for chemical transformations in environmental cleanup (Zhou et al., 2015).